BENGH@ Methodological & Application

Check Availability & Pricing

How to dissolve and store MMT3-72-M2 for
experiments

Author: BenchChem Technical Support Team. Date: December 2025
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Compound Name: MMT3-72-M2

Cat. No.: B12368097
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M2

For Researchers, Scientists, and Drug Development
Professionals

Introduction

MMT3-72-M2 is a selective inhibitor of Janus Kinase 1 (JAK1), a key enzyme in the JAK/STAT
signaling pathway.[1] This pathway is crucial for transducing signals from various cytokines and
growth factors, playing a significant role in immune responses and cell proliferation.[2][3][4] As
a metabolite of MMT3-72, MMT3-72-M2's targeted inhibition of JAK1 makes it a valuable tool
for research in immunology, oncology, and inflammatory diseases.[1][5] Proper dissolution and
storage of MMT3-72-M2 are critical for maintaining its stability and ensuring the reproducibility
of experimental results. These application notes provide detailed protocols for the effective
handling of this compound.

Quantitative Data Summary

For consistent and accurate experimental outcomes, understanding the solubility and storage
parameters of MMT3-72-M2 is essential. The following table summarizes the key quantitative
data for this compound.
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Parameter Value Source
Molecular Weight 810.87 g/mol Vendor Data
Appearance Solid powder Vendor Data
IC50 (JAK1) 10.8 nM [1]

IC50 (JAK2) 26.3 nM [1]

IC50 (TYK?2) 91.6 nM [1]

IC50 (JAK3) 328.7nM [1]

Solubility in DMSO >10 mM Vendor Data

-20°C for 3 years or 4°C for 2

years

Storage (Solid) Vendor Data

-80°C for 6 months or -20°C

for 1 month

Storage (In Solvent) Vendor Data

Experimental Protocols

1. Protocol for Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of MMT3-72-M2 in Dimethyl
Sulfoxide (DMSO).

Materials:

MMT3-72-M2 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile, filtered tips

Vortex mixer
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e Analytical balance
Procedure:

o Equilibration: Before opening, allow the vial of MMT3-72-M2 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

e Weighing: Tare a sterile, empty polypropylene tube on an analytical balance. Carefully weigh
the desired amount of MMT3-72-M2 powder into the tube. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 0.811 mg of MMT3-72-M2.

» Solvent Addition: Add the calculated volume of DMSO to the tube containing the MMT3-72-
M2 powder. For the 0.811 mg of MMT3-72-M2, add 100 pL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure complete
dissolution. Gentle warming in a water bath (37°C) for a few minutes can aid in dissolving the
compound if necessary. Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term
storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

2. Protocol for Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working
solutions for in vitro experiments.

Materials:

10 mM MMT3-72-M2 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile, polypropylene or polystyrene tubes

Calibrated micropipettes and sterile, filtered tips

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12368097?utm_src=pdf-body
https://www.benchchem.com/product/b12368097?utm_src=pdf-body
https://www.benchchem.com/product/b12368097?utm_src=pdf-body
https://www.benchchem.com/product/b12368097?utm_src=pdf-body
https://www.benchchem.com/product/b12368097?utm_src=pdf-body
https://www.benchchem.com/product/b12368097?utm_src=pdf-body
https://www.benchchem.com/product/b12368097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:

e Thawing Stock Solution: Thaw a single aliquot of the 10 mM MMT3-72-M2 stock solution at
room temperature.

 Intermediate Dilution (Optional but Recommended): To avoid issues with high concentrations
of DMSO in the final culture, it is advisable to perform an intermediate dilution. For example,
prepare a 1 mM intermediate solution by diluting the 10 mM stock 1:10 in cell culture
medium.

» Final Working Solution: Prepare the final working concentrations by further diluting the
intermediate or stock solution into the cell culture medium. For instance, to achieve a final
concentration of 10 uM in the cell culture, add 1 pL of the 10 mM stock solution to 999 L of
cell culture medium.

o Note on DMSO Concentration: Ensure that the final concentration of DMSO in the cell
culture does not exceed a level that affects cell viability or function (typically < 0.1%). A
vehicle control (medium with the same final concentration of DMSQO) should always be
included in the experiment.

» Application to Cells: Add the prepared working solutions to your cell cultures as per your
experimental design.

Visualizations

JAK/STAT Signaling Pathway and Inhibition by MMT3-72-M2
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Start: Receive MMT3-72-M2 Powder
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End: Ready for experimental use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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